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Compound of Interest

Compound Name: Carsalam

Cat. No.: B1662507 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Carsalam (systematically named 2H-1,3-benzoxazine-2,4(3H)-dione) is a non-steroidal anti-

inflammatory compound and a derivative of salicylamide.[1][2] Its therapeutic potential is

attributed to its analgesic and anti-inflammatory effects, with a suggested mechanism of action

involving the inhibition of cyclooxygenase (COX) enzymes, similar to aspirin, which leads to a

reduction in prostaglandin synthesis.[3] Additionally, Carsalam has been noted to inhibit

platelet aggregation.[2] Due to its low solubility in water, developing an appropriate dissolution

protocol is critical for its effective use in in vivo studies.[4] These application notes provide

detailed protocols for the dissolution of Carsalam for administration in preclinical research

settings.

Physicochemical Properties
A summary of the key physicochemical properties of Carsalam is presented in the table below.

Understanding these properties is essential for the formulation and handling of this compound.
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Property Value Reference

Molecular Formula C₈H₅NO₃ [3]

Molecular Weight 163.13 g/mol [1][2]

CAS Number 2037-95-8 [1]

Appearance
White to off-white

solid/crystalline powder
[2][5]

Melting Point 229-230 °C [4]

Solubility in DMSO
32 mg/mL[6], 40 mg/mL[1][4],

120 mg/mL (with ultrasonic)[2]
[1][2][4][6]

Solubility in Water Insoluble [6]

Solubility in Ethanol 2 mg/mL [6]

Recommended Dissolution Protocols for In Vivo
Studies
The following protocols are recommended for the preparation of Carsalam solutions for in vivo

administration. It is advised to prepare the working solution fresh on the day of the experiment

to ensure stability and reliability of the results.[2]

Protocol 1: Aqueous Formulation using SBE-β-CD
This protocol is suitable for routes of administration where an aqueous-based vehicle is

preferred. Captisol® (sulfobutylether-β-cyclodextrin, SBE-β-CD) is used as a solubilizing agent

to enhance the aqueous solubility of Carsalam.

Materials:

Carsalam powder

Dimethyl sulfoxide (DMSO), newly opened[2]

20% (w/v) SBE-β-CD in Saline
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Sterile tubes

Vortex mixer

(Optional) Sonicator

Procedure:

Prepare a Stock Solution:

Weigh the required amount of Carsalam powder.

Dissolve the Carsalam in DMSO to prepare a concentrated stock solution (e.g., 30

mg/mL).[2] If necessary, use gentle heating and/or sonication to aid dissolution.[2]

Prepare the Working Solution:

In a sterile tube, add 900 µL of 20% SBE-β-CD in Saline.

To this, add 100 µL of the Carsalam stock solution (30 mg/mL in DMSO).[2]

This will result in a final vehicle composition of 10% DMSO and 90% (20% SBE-β-CD in

Saline).[2]

The final concentration of Carsalam will be ≥ 3 mg/mL.[2]

Mix the solution thoroughly by vortexing until a clear solution is obtained.[2]

Protocol 2: Lipid-Based Formulation using Corn Oil
This protocol is suitable for oral or other routes where a lipid-based vehicle is appropriate.

Materials:

Carsalam powder

Dimethyl sulfoxide (DMSO), newly opened[2]

Corn Oil
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Sterile tubes

Vortex mixer

(Optional) Sonicator

Procedure:

Prepare a Stock Solution:

Weigh the required amount of Carsalam powder.

Dissolve the Carsalam in DMSO to prepare a concentrated stock solution (e.g., 30

mg/mL).[2] Use of sonication may be necessary to achieve complete dissolution.[2]

Prepare the Working Solution:

In a sterile tube, add 900 µL of Corn Oil.

To this, add 100 µL of the Carsalam stock solution (30 mg/mL in DMSO).[2]

This will result in a final vehicle composition of 10% DMSO and 90% Corn Oil.[2]

The final concentration of Carsalam will be ≥ 3 mg/mL.[2]

Mix the solution thoroughly by vortexing until a clear solution is achieved.[2] Note: If

continuous dosing for more than half a month is planned, this protocol should be used with

caution.[2]

Experimental Workflow
The following diagram illustrates the general workflow for preparing Carsalam for in vivo

studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.abmole.com/products/carsalam.html
https://www.medchemexpress.com/Carsalam.html
https://www.vulcanchem.com/product/vc0003803
https://www.bocsci.com/carsalam-cas-2037-95-8-item-62478.html
https://www.chemimpex.com/products/30387
https://www.selleckchem.com/products/carsalam.html
https://www.benchchem.com/product/b1662507#protocol-for-dissolving-carsalam-for-in-vivo-studies
https://www.benchchem.com/product/b1662507#protocol-for-dissolving-carsalam-for-in-vivo-studies
https://www.benchchem.com/product/b1662507#protocol-for-dissolving-carsalam-for-in-vivo-studies
https://www.benchchem.com/product/b1662507#protocol-for-dissolving-carsalam-for-in-vivo-studies
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1662507?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662507?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

